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Ketoconazole-d8 Ketoconazole-d8
Brand Name: Vulcanchem
CAS No.: 1217706-96-1
VCID: VC0017857
InChI: InChI=1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26-/m0/s1/i10D2,11D2,12D2,13D2
SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Molecular Formula: C26H28Cl2N4O4
Molecular Weight: 539.483

Ketoconazole-d8

CAS No.: 1217706-96-1

Reference Standards

VCID: VC0017857

Molecular Formula: C26H28Cl2N4O4

Molecular Weight: 539.483

Ketoconazole-d8 - 1217706-96-1

CAS No. 1217706-96-1
Product Name Ketoconazole-d8
Molecular Formula C26H28Cl2N4O4
Molecular Weight 539.483
IUPAC Name 1-[2,2,3,3,5,5,6,6-octadeuterio-4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
Standard InChI InChI=1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26-/m0/s1/i10D2,11D2,12D2,13D2
Standard InChIKey XMAYWYJOQHXEEK-BNXSEFRASA-N
SMILES CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Synonyms cis-1-Acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine-d8
Last Modified Aug 20 2021
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